4-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(pyridin-4-ylmethyl)piperazin-1-yl]-2-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C18H24N6/c1-2-10-24(9-1)18-20-8-5-17(21-18)23-13-11-22(12-14-23)15-16-3-6-19-7-4-16/h3-8H,1-2,9-15H2
• InChI Key: AGZPRGAJFZNHRO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)CC4=CC=NC=C4
• Molecular Formula: C18H24N6
• Molecular Weight: 324.4 g/mol

Description

Piperazine is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance. The incorporation of this heterocycle into biologically active compounds can be accomplished through a Mannich reaction. Piperazine can be found in biologically active compounds for a variety of disease states.

Synthesis Analysis

The synthesis of similar compounds often involves a multi-step protocol. For example, a novel compound was obtained in good yield via a three-step protocol. The product’s structure was assigned by HRMS, IR, 1H and 13C NMR experiments.

Molecular Structure Analysis

The molecular structure of similar compounds is often determined by techniques such as HRMS, IR, 1H and 13C NMR experiments.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve a series of steps, including a Mannich reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various techniques. For example, the crystal structure of a similar compound was determined using single-crystal X-ray diffraction.

Scientific Research Applications

Anticancer Applications

The pyridine scaffold, which is a part of the compound , has been found to have significant anticancer properties. . This makes it a potential candidate for the development of new anticancer agents.

Antiviral Applications

. This suggests that the compound could potentially be used in the development of new antiviral drugs.

Anticholinesterase Activities

.

Antimalarial Applications

. This suggests that the compound could potentially be used in the development of new antimalarial drugs.

Antimicrobial Applications

.

Antidiabetic Applications

. This suggests that the compound could potentially be used in the development of new antidiabetic drugs.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell. They play significant roles in the regulation of many cellular processes, including cell division, growth, and death .

Mode of Action

The compound specifically inhibits the activity of tyrosine kinases . It binds to an inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . This binding inhibits the kinase activity, leading to a decrease in the phosphorylation of downstream proteins and ultimately affecting cell signaling .

Biochemical Pathways

The inhibition of tyrosine kinases affects multiple biochemical pathways. For instance, it can disrupt the signaling pathways that regulate cell growth and division, potentially leading to the inhibition of cancer cell proliferation . .

Result of Action

The result of the compound’s action is the inhibition of tyrosine kinase activity, which can lead to a decrease in the phosphorylation of downstream proteins . This can disrupt various cellular processes, including cell division and growth, potentially leading to the inhibition of cancer cell proliferation .

Future Directions

The future directions in the research of similar compounds often involve the design, synthesis, and evaluation of their biological activity. For example, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.